![molecular formula C13H22FNO4 B2426192 4-Fluoro-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclohexane-1-carboxylic acid CAS No. 2375261-50-8](/img/structure/B2426192.png)
4-Fluoro-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclohexane-1-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-Fluoro-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclohexane-1-carboxylic acid is a useful research compound. Its molecular formula is C13H22FNO4 and its molecular weight is 275.32. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Modification
- A study by Meisters & Mole (1974) explored the exhaustive C-methylation of carboxylic acids to t-butyl compounds using trimethylaluminium, which is a process potentially applicable for modifying molecules similar to 4-Fluoro-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclohexane-1-carboxylic acid (Meisters & Mole, 1974).
Catalytic and Chemical Properties
- Paul et al. (2016) discussed the use of a copper(ii) metal-organic framework in catalyzing the hydrocarboxylation of cyclohexane to cyclohexanecarboxylic acid, highlighting the potential of carboxylic acid derivatives in catalysis (Paul et al., 2016).
Applications in Molecular Imaging
- Lang et al. (1999) synthesized fluorinated derivatives for use in molecular imaging, emphasizing the relevance of fluorine-substituted carboxylic acids in developing imaging agents (Lang et al., 1999).
Pharmaceutical Chemistry and Synthesis
- Kirillov et al. (2012) synthesized methyl-1-(1-aryl-3-arylamino-3-oxo-2-cyanopropyl)cyclohexane carboxylates, showing the utility of cyclohexane carboxylates in pharmaceutical chemistry (Kirillov et al., 2012).
- Thio et al. (2014) evaluated the synthesis and binding affinities of Mefway analogs, highlighting the importance of cyclohexane carboxylic acids in receptor binding studies (Thio et al., 2014).
Other Applications
- Bykova et al. (2018) studied benzylic functionalization in fluoro-substituted hydrocarbons, indicating the broader chemical applications of fluoro-substituted carboxylic acids (Bykova et al., 2018).
- Aribi et al. (2018) synthesized novel quinoline derivatives, demonstrating the utility of fluoro-substituted carboxylates in the development of agrochemical ingredients (Aribi et al., 2018).
properties
IUPAC Name |
4-fluoro-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclohexane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22FNO4/c1-12(2,3)19-11(18)15-8-13(14)6-4-9(5-7-13)10(16)17/h9H,4-8H2,1-3H3,(H,15,18)(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYWGZLMBTLJGFB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1(CCC(CC1)C(=O)O)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22FNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.